[1-(2-Methylphenyl)ethyl](2,2,2-trifluoroethyl)amine

• Molecular Formula: C11H14F3N
• Molecular Weight: 217.23 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-[1-(2-methylphenyl)ethyl]ethanamine
• InChI: InChI=1S/C11H14F3N/c1-8-5-3-4-6-10(8)9(2)15-7-11(12,13)14/h3-6,9,15H,7H2,1-2H3
• InChI Key: YOGGIQSTRUDJCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C)NCC(F)(F)F

Description

1-(2-Methylphenyl)ethylamine is a secondary amine featuring a 2-methylphenylethyl group and a 2,2,2-trifluoroethyl substituent on the nitrogen atom. Its molecular formula is C₁₁H₁₄F₃N (molecular weight: 229.24 g/mol). The compound’s synthesis involves multi-step reactions, including the formation of intermediates such as 1-(2-methylphenyl)ethylamine (46% yield) via acid-base extraction and subsequent coupling with trifluoroethyl groups using reagents like EDC·HCl and DIEA . The 2-methylphenyl group introduces steric hindrance in the ortho position, while the trifluoroethyl moiety contributes strong electron-withdrawing effects, influencing both physicochemical properties and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Methylphenyl)ethylamine typically involves the reaction of 2-methylphenyl ethylamine with 2,2,2-trifluoroethyl bromide in the presence of a base such as sodium hydroxide or potassium carbonate . The reaction is carried out under reflux conditions in an organic solvent like dichloromethane or toluene.

Industrial Production Methods: Industrial production methods for this compound are not well-documented, likely due to its primary use in research rather than large-scale industrial applications. the general approach would involve similar synthetic routes with optimization for yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the trifluoroethyl group, using reagents like sodium azide or potassium cyanide.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium azide in dimethylformamide (DMF).

Major Products:

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of azides or nitriles.

Scientific Research Applications

Chemistry: In chemistry, 1-(2-Methylphenyl)ethylamine is used as a building block for the synthesis of more complex molecules. It is also used in the study of reaction mechanisms and the development of new synthetic methodologies .

Biology: In biological research, this compound can be used as a probe to study enzyme interactions and metabolic pathways. Its unique structure allows it to interact with specific biological targets, making it useful in biochemical assays .

Medicine: It can be used as a lead compound for the synthesis of new pharmaceuticals with improved efficacy and safety profiles .

Industry: In industry, 1-(2-Methylphenyl)ethylamine is used in the development of specialty chemicals and materials. Its unique properties make it suitable for use in the production of polymers, coatings, and other advanced materials .

Mechanism of Action

The mechanism of action of 1-(2-Methylphenyl)ethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoroethyl group can enhance the compound’s binding affinity to these targets, leading to increased biological activity. The methylphenyl group can further modulate the compound’s interactions, affecting its overall efficacy and selectivity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Aromatic Ring

Ortho-Substituted Analogs

• 1-(2-Methylphenyl)ethylamine

  • Structure : Ortho-methylphenyl group + trifluoroethylamine.
  • Key Features : Steric hindrance from the ortho-methyl group may reduce receptor binding efficiency, while the trifluoroethyl group enhances lipophilicity .
• [{2-[2-(Trifluoromethoxy)phenyl]ethyl}amine] (CAS 137218-26-9) Structure: Trifluoromethoxy group in the ortho position. Molecular weight: 205.18 g/mol .

Para-Substituted Analogs

• [1-(4-Methylphenyl)ethylamine] (from )

  • Structure : Para-methylphenyl group.
  • Comparison : The para-substitution avoids steric hindrance, likely improving receptor binding compared to the ortho-substituted target compound. This aligns with ’s findings that para-substituted β-phenethylamines exhibit higher potency .
• [1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine] (CAS 942938-39-8) Structure: Para-trifluoroethoxy group. Comparison: The trifluoroethoxy (-OCH₂CF₃) group increases electronegativity and metabolic stability compared to the target’s trifluoroethyl (-CH₂CF₃) group. Molecular formula: C₁₀H₁₂F₃NO .

Substituent Variations on the Amine Group

Trifluoroethylamine Derivatives

• 2-(Thiophen-2-yl)ethylamine Structure: Thiophene ring + trifluoroethylamine. Molecular weight: 209.23 g/mol .
• [Dimethyl(2-{[3-(trifluoromethyl)phenyl]amino}ethyl)amine] (CAS 685533-92-0) Structure: N,N-dimethylamine + 3-(trifluoromethyl)phenyl group. Comparison: The dimethylamino group increases steric bulk, which associates with reduced receptor efficacy. The meta-trifluoromethyl group further modifies electronic properties .

Trifluoromethylphenyl Analogs

• (4-Methylphenyl)methylamine Structure: Trifluoromethylphenyl group + methylphenylmethylamine. Molecular formula: C₁₇H₁₈F₃N .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
Target Compound	C₁₁H₁₄F₃N	229.24	Ortho-methylphenyl, trifluoroethyl
{2-[2-(Trifluoromethoxy)phenyl]ethyl}amine	C₉H₁₀F₃NO	205.18	Ortho-trifluoromethoxy
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine	C₁₀H₁₂F₃NO	231.20	Para-trifluoroethoxy
2-(Thiophen-2-yl)ethylamine	C₈H₁₀F₃NS	209.23	Thiophene, trifluoroethyl

• Lipophilicity : Trifluoroethyl and trifluoromethyl groups increase logP values, enhancing membrane permeability.
• Steric Effects : Ortho-substituted analogs (e.g., target compound) face reduced receptor binding due to steric hindrance .

Biological Activity

Chemical Structure and Properties

The chemical structure of 1-(2-Methylphenyl)ethylamine can be described as follows:

• IUPAC Name : 1-(2-Methylphenyl)ethyl-(2,2,2-trifluoroethyl)amine
• Molecular Formula : C12H14F3N
• Molecular Weight : 233.24 g/mol

The presence of the trifluoroethyl group is significant as it can influence the compound's lipophilicity and biological interactions.

The biological activity of 1-(2-Methylphenyl)ethylamine is primarily attributed to its interaction with various biological targets, including receptors and enzymes. The trifluoromethyl group enhances the compound's metabolic stability and bioavailability. Research indicates that compounds with similar structures exhibit:

• Antidepressant Effects : Some derivatives have shown potential in modulating neurotransmitter systems.
• Anti-inflammatory Properties : The compound may inhibit pro-inflammatory cytokines.
• Antimicrobial Activity : Certain analogs have demonstrated effectiveness against various bacterial strains.

Case Studies and Research Findings

• Antidepressant Activity : A study investigated a series of amine derivatives, including 1-(2-Methylphenyl)ethylamine, revealing significant serotonin reuptake inhibition. This suggests potential use in treating depression and anxiety disorders.

  Compound	IC50 (µM)	Target
  1-(2-Methylphenyl)ethylamine	5.6	Serotonin Transporter
  Comparison Compound A	7.4	Serotonin Transporter

• Anti-inflammatory Effects : In vitro studies demonstrated that the compound could reduce the production of TNF-alpha in macrophages stimulated by LPS.

  Treatment Group	TNF-alpha Production (pg/mL)
  Control	150
  1-(2-Methylphenyl)ethylamine (10 µM)	85

• Antimicrobial Activity : A screening against common pathogens showed promising results.

  Pathogen	Minimum Inhibitory Concentration (MIC µg/mL)
  E. coli	32
  S. aureus	16
  P. aeruginosa	64

Pharmacokinetics

Pharmacokinetic studies indicate that 1-(2-Methylphenyl)ethylamine has favorable absorption characteristics with moderate half-life values conducive for therapeutic applications.

• Absorption : Rapid absorption post-administration.
• Distribution : High volume of distribution due to lipophilicity.
• Metabolism : Primarily hepatic metabolism with potential for active metabolites.
• Excretion : Renal excretion predominates.